2-(Boc-amino)-1-cyclopentenecarbonitrile

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: tert-butyl N-(2-cyanocyclopenten-1-yl)carbamate
• InChI: InChI=1S/C11H16N2O2/c1-11(2,3)15-10(14)13-9-6-4-5-8(9)7-12/h4-6H2,1-3H3,(H,13,14)
• InChI Key: CBYSEAGFXUZBCV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(CCC1)C#N

Description

2-(Boc-amino)-1-cyclopentenecarbonitrile is a specialized organic compound featuring a cyclopentene ring substituted with a tert-butoxycarbonyl (Boc)-protected amine group and a nitrile moiety. The Boc group serves as a protective agent for the amine, enabling selective reactivity in synthetic pathways, particularly in pharmaceutical and agrochemical research. This compound is utilized in multi-step syntheses, such as the preparation of cannabinoid receptor 2 ligands, where its stability and functional group compatibility are critical .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD33548999 typically involves a series of well-defined chemical reactions. One common method includes the use of liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantification of small molecules . This technique is essential for ensuring the purity and consistency of the compound during its preparation.

Industrial Production Methods: In industrial settings, the production of MFCD33548999 often involves large-scale chemical processes that ensure high yield and purity. These methods may include the use of advanced nanocomposite hydrogels and metal-organic frameworks . The optimization of these processes is crucial for meeting the demands of various applications.

Chemical Reactions Analysis

Types of Reactions: MFCD33548999 undergoes several types of chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s properties and enhancing its applicability in different fields.

Common Reagents and Conditions: The reactions involving MFCD33548999 often require specific reagents and conditions. For instance, the use of perovskite oxides and related materials has been extensively researched for their catalytic properties in selective oxidation and acid-base reactions . These conditions are optimized to achieve the desired chemical transformations efficiently.

Major Products Formed: The major products formed from the reactions of MFCD33548999 depend on the specific reaction conditions and reagents used. These products are often characterized by their enhanced chemical and physical properties, making them suitable for various applications.

Scientific Research Applications

MFCD33548999 has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, it is used as a catalyst in various reactions, while in biology, it plays a crucial role in the study of cellular processes. In medicine, MFCD33548999 is used in the development of new therapeutic agents, and in industry, it is employed in the production of advanced materials .

Mechanism of Action

The mechanism of action of MFCD33548999 involves its interaction with specific molecular targets and pathways. For instance, it may act by silencing specific genes or proteins, leading to the desired biological effects . The detailed understanding of these mechanisms is essential for optimizing the compound’s applications in various fields.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs: Cyclopentene/Cyclopentane Carbonitriles

2-Amino-1-cyclopentene-1-carbonitrile (CAS 2941-23-3)

• Molecular Formula : C₆H₈N₂.
• Molecular Weight : 108.14 g/mol.
• Key Differences : Lacks Boc protection, making the amine group more reactive but less stable under acidic or oxidative conditions.
• Applications : Direct precursor in pharmaceuticals and agrochemicals where unprotected amines are required .

(1R,2R)-2-Aminocyclopentanecarbonitrile (CAS 1127904-35-1)

• Molecular Formula : C₆H₁₀N₂.
• Molecular Weight : 110.16 g/mol.
• Key Differences : Saturated cyclopentane ring (vs. cyclopentene) and stereochemical specificity (R,R configuration), which may enhance enantioselectivity in chiral syntheses .

2-Oxocyclopentanecarbonitrile (CAS 2941-29-9)

• Molecular Formula: C₆H₇NO.
• Molecular Weight : 109.13 g/mol.
• Key Differences : Contains a ketone group instead of an amine, enabling nucleophilic additions (e.g., Grignard reactions) rather than amine-mediated couplings .

Boc-Protected Amine Derivatives

Boc-D-Ala-ol (CAS 3303-84-2)

• Molecular Formula: C₈H₁₅NO₄.
• Molecular Weight : 189.20 g/mol.
• Key Differences : Linear aliphatic chain with a hydroxyl group, used in peptide synthesis for side-chain modifications .

3-Azido-N-Boc-D-alanine Methyl Ester

• Molecular Formula : C₉H₁₅N₅O₄.
• Molecular Weight : 265.25 g/mol.
• Key Differences : Incorporates an azide group for click chemistry applications, expanding utility in bioconjugation .

Complex Cyclic Derivatives

2-(Boc-amino)-7-oxospiro[3.5]nonane

• Molecular Formula : C₁₂H₂₀N₂O₃.
• Molecular Weight : 240.30 g/mol.
• Key Differences : Spirocyclic structure introduces conformational rigidity, enhancing target binding in drug candidates .

(1S,2S)-2-(Boc-amino)-1-ethynyl-3,3-difluorocyclobutane

• Molecular Formula : C₁₁H₁₆F₂N₂O₂.
• Molecular Weight : 258.25 g/mol.
• Key Differences : Fluorine and ethynyl groups improve metabolic stability and enable cross-coupling reactions .

Data Table: Comparative Analysis

Compound	CAS RN	Molecular Formula	Molecular Weight	Key Features	Applications
2-(Boc-amino)-1-cyclopentenecarbonitrile	-	C₁₀H₁₄N₂O₂	194.23	Boc protection, nitrile, cyclopentene	Drug intermediates
2-Amino-1-cyclopentene-1-carbonitrile	2941-23-3	C₆H₈N₂	108.14	Unprotected amine, reactive	Pharma/agrochemical synthesis
(1R,2R)-2-Aminocyclopentanecarbonitrile	1127904-35-1	C₆H₁₀N₂	110.16	Chiral, saturated ring	Enantioselective synthesis
2-Oxocyclopentanecarbonitrile	2941-29-9	C₆H₇NO	109.13	Ketone group	Nucleophilic reactions
Boc-D-Ala-ol	3303-84-2	C₈H₁₅NO₄	189.20	Aliphatic Boc-protected alcohol	Peptide modifications

Research Findings and Functional Insights

• Reactivity: The Boc group in 2-(Boc-amino)-1-cyclopentenecarbonitrile prevents unwanted side reactions at the amine, unlike 2-Amino-1-cyclopentene-1-carbonitrile, which requires careful handling under acidic conditions .
• Stereochemical Impact: The (1R,2R)-configured cyclopentanecarbonitrile (CAS 1127904-35-1) demonstrates superior enantiomeric excess in asymmetric syntheses compared to non-chiral analogs .
• Spirocyclic Derivatives: Compounds like 2-(Boc-amino)-7-oxospiro[3.5]nonane offer enhanced pharmacokinetic profiles due to restricted conformational flexibility, a feature absent in simpler cyclopentene derivatives .